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Introduction
Modern digital video is defined by the relentless pursuit of higher quality at lower bitrates. This

pursuit is driven by a series of international standards that specify the methodologies for video

compression. Three of the most significant and widely adopted standards are Advanced Video

Coding (AVC), High Efficiency Video Coding (HEVC), and the latest, Versatile Video Coding

(VVC). These standards, developed jointly by the ITU-T Video Coding Experts Group (VCEG)

and the ISO/IEC Moving Picture Experts Group (MPEG), have been pivotal in enabling

everything from high-definition streaming to 8K broadcasts and immersive VR experiences.

A key facilitator for the widespread adoption of these complex standards is the patent pool

administrator MPEG LA. By bundling essential patents from numerous holders into a single

license, MPEG LA provides a streamlined and predictable licensing framework, reducing

litigation risk and simplifying the business planning process for technology implementers.[1][2]

[3]
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This technical guide provides a detailed overview of the core technologies underpinning the

AVC, HEVC, and VVC standards. It presents a comparative analysis of their performance and

features, summarizes their respective licensing terms under MPEG LA, and describes the

experimental methodologies used in key performance evaluations. This document is intended

for researchers, scientists, and professionals in drug development who may leverage advanced

video and imaging technologies in their work.

Logical Overview of MPEG LA Patent Licensing
MPEG LA pioneered the modern patent pool model, which consolidates essential patents from

multiple intellectual property holders.[2][4] This structure offers a "one-stop" solution for

technology implementers (licensees), who can acquire the necessary rights to a standard

under a single, predictable license rather than negotiating with each patent owner individually.

[2] This model is designed to balance reasonable access for users with a fair return for patent

owners, thereby fueling innovation and wide technology adoption.[5]
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A simplified diagram of the MPEG LA patent pool licensing model.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.spiedigitallibrary.org/proceedings/Download?urlId=10.1117%2F12.684408
https://www.businesswire.com/news/home/20220316006120/en/MPEG-LA-Expands-AVC-License-to-Include-Complete-MVC-Coverage
https://www.spiedigitallibrary.org/proceedings/Download?urlId=10.1117%2F12.684408
https://www.design-reuse.com/news/202516212-mpeg-la-updates-avc-patent-portfolio-license/
https://www.benchchem.com/product/b16081214/docs?utm_src=pdf-body-img#overview-of-standards-licensed-by-mpeg-la-avc-hevc-vvc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16081214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Advanced Video Coding (AVC / H.264)
Published in 2003, Advanced Video Coding (AVC), also known as H.264 or MPEG-4 Part 10, is

a block-oriented, motion-compensated compression standard.[6] It became one of the most

widely used formats for video recording, compression, and distribution, with the goal of

providing good video quality at substantially lower bit rates than previous standards like MPEG-

2 or H.263.[6][7]

Core Technical Features
AVC introduced several key features that significantly improved compression efficiency over its

predecessors.

Variable Block-Size Motion Compensation: While previous standards used fixed macroblock

sizes, AVC allows for the subdivision of the 16x16 macroblock into smaller partitions (down

to 4x4). This provides greater flexibility in defining motion, allowing for more precise and

efficient motion compensation, especially in detailed areas of the frame.

Integer Discrete Cosine Transform (DCT): AVC uses a 4x4 integer-based transform, which

avoids rounding errors inherent in floating-point DCT implementations. This reduced-

complexity transform prevents mismatches between the encoder and decoder.[6] An optional

8x8 transform is also available in higher profiles.

Intra-Prediction: To compress blocks without referring to other frames (I-frames), AVC uses

intra-prediction. It predicts the content of a block based on the pixels of its already coded

neighbors within the same frame. It includes multiple directional prediction modes for luma

and chroma blocks.

Multi-Picture Inter-Picture Prediction: AVC enhances inter-frame prediction by allowing an

encoder to use up to 16 reference frames for motion estimation, a significant increase over

previous standards.[6][8] This is particularly effective for scenes with oscillating motion or

uncovered backgrounds.

Deblocking Filter: To reduce the blocky artifacts that can appear at the edges of transform

blocks, especially at lower bitrates, AVC incorporates an in-loop deblocking filter. This filter

smooths the edges between blocks, resulting in higher perceived visual quality.
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Entropy Coding: For the final stage of compression, AVC supports two methods of entropy

coding: the low-complexity Context-Adaptive Variable-Length Coding (CAVLC) and the more

efficient but computationally intensive Context-Adaptive Binary Arithmetic Coding (CABAC).

[8]

AVC Profiles and Levels
The standard defines several profiles, which are sets of coding tools tailored for specific

applications.[9] Key profiles include:

Baseline Profile: Designed for low-cost applications with limited computing resources, such

as video conferencing and mobile.[8]

Main Profile: Intended for standard-definition digital TV broadcasts, it adds support for B-

slices and CABAC for improved compression efficiency.[8]

High Profile: The dominant profile for broadcast and disc storage (e.g., Blu-ray), it adds

features like 8x8 transform and custom quantization matrices to further enhance quality.

High Efficiency Video Coding (HEVC / H.265)
Developed as the successor to AVC, High Efficiency Video Coding (HEVC), or H.265, was

finalized in 2013.[10] Its primary goal was to provide approximately 50% better data

compression at the same level of video quality compared to AVC, or substantially improved

quality at the same bitrate.[10][11] This efficiency was crucial for enabling the streaming and

broadcast of 4K and 8K Ultra High Definition (UHD) content.[3][12]

Core Technical Features
HEVC builds upon the hybrid block-based approach of AVC but introduces significant

architectural improvements for greater efficiency.

Coding Tree Units (CTUs): HEVC replaces AVC's 16x16 macroblocks with a more flexible

structure called Coding Tree Units (CTUs). CTUs can be as large as 64x64 pixels and can

be recursively partitioned down to 8x8 in a quadtree structure.[11] This allows the codec to

use large block sizes for homogenous regions and smaller block sizes for more detailed

areas, significantly improving coding efficiency, especially at high resolutions.[10]
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Advanced Prediction Units: Within the coding units, the prediction units (PUs) and transform

units (TUs) are defined. HEVC supports a wider range of intra-prediction angular modes (33,

plus DC and Planar) compared to AVC, allowing for more accurate prediction.[13]

Larger Transform Blocks: HEVC supports transform block sizes from 4x4 up to 32x32.[10]

Larger transforms are more effective at decorrelating the residual signal in large, flat areas of

an image.

Sample Adaptive Offset (SAO): In addition to a deblocking filter, HEVC introduces a second

in-loop filter called the Sample Adaptive Offset (SAO).[14] SAO further reduces artifacts by

classifying reconstructed pixels into categories and applying an offset to them, improving

overall image quality.

Parallel Processing Tools: Designed with modern multi-core processors in mind, HEVC

includes features like Tiles and Wavefront Parallel Processing (WPP).[11][15] These tools

allow different sections of a frame (or multiple frames) to be encoded or decoded

simultaneously, making implementations more efficient on parallel hardware.
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A high-level workflow of a modern hybrid video encoder.

Versatile Video Coding (VVC / H.266)
Finalized in 2020, Versatile Video Coding (VVC), or H.266, is the latest generation of video

compression technology from the JVET collaboration.[16] It was designed to be highly

versatile, addressing needs from low-resolution mobile streaming to 4K, 8K, 360° video, and

High Dynamic Range (HDR) content.[16][17] VVC aims to reduce the bitrate by another 30-

50% compared to HEVC for the same subjective visual quality.[15][18]

Core Technical Features
VVC inherits the core concepts of its predecessors but introduces a new level of flexibility and

advanced tools to achieve its compression goals.

Quad-tree with Nested Multi-type Tree (QTMT): VVC enhances block partitioning by

replacing HEVC's quad-tree with a more flexible QTMT structure. This allows for both non-

square and non-binary partitions (binary and ternary splits), enabling the coding blocks to

adapt more precisely to the underlying image content.

Advanced Intra and Inter Prediction: VVC expands the number of intra-prediction modes to

65 and introduces new techniques like Intra Block Copy (IBC), where a block can be

predicted from a previously coded block within the same frame.[17] It also includes

enhancements to motion vector prediction and affine motion compensation for more complex

movements.

Loop Filtering Enhancements: VVC refines the in-loop filtering process with an Adaptive

Loop Filter (ALF) that is applied after the deblocking and SAO filters. ALF further minimizes

distortion between the original and reconstructed signal.[16]

Increased Versatility: As its name suggests, VVC is designed for a wide array of applications.

[19] It includes specialized tools for screen content coding (e.g., for desktop sharing and

gaming streams) and improved support for high-bit-depth and HDR video.[16]

Technical and Performance Comparison
The evolution from AVC to VVC is marked by a significant increase in compression efficiency,

but this comes at the cost of higher computational complexity.
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Experimental Protocols and Methodologies
Quantitative comparisons between video codecs are typically performed under controlled

conditions. A common methodology, as described in performance evaluation studies, involves:

Test Sequences: A standardized set of video sequences with diverse content (e.g., varying

motion, texture, and detail) is used. These sequences are available at multiple resolutions,

such as Full HD (1920x1080), 4K UHD (3840x2160), and 8K (7680x4320).[20][21]

Encoding Configuration: Each codec is configured to encode the test sequences at a range

of target bitrates. To ensure a fair comparison, key parameters like the Group of Pictures

(GOP) structure are kept consistent. For codecs not originally designed for very high

resolutions (like AVC for 8K), multi-pass encoding may be used to achieve the target bitrate

accurately.[21]

Objective Quality Metrics: The quality of the compressed video is measured using objective

metrics that compare it to the original, uncompressed source. Common metrics include:

Peak Signal-to-Noise Ratio (PSNR): A classic metric measuring the ratio between the

maximum possible power of a signal and the power of corrupting noise.

Structural Similarity Index (SSIM): A perceptual metric that assesses the perceived change

in structural information.

Video Multimethod Assessment Fusion (VMAF): A more advanced metric developed by

Netflix that combines multiple elementary metrics to better correlate with human

perception of quality.

Rate-Distortion (RD) Analysis: The results are plotted on a rate-distortion curve, showing the

quality (e.g., PSNR) at each bitrate. The Bjøntegaard-Delta rate (BD-rate) is then calculated

to represent the average bitrate savings one codec provides over another for the same

objective quality.[20]

Data Presentation
Table 1: Core Technical Specifications Comparison
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Feature AVC (H.264) HEVC (H.265) VVC (H.266)

Primary Block

Structure
16x16 Macroblocks

64x64 Coding Tree

Units (CTUs)
128x128 CTUs

Block Partitioning To 4x4 Quad-tree to 8x8

Quad-tree with Nested

Multi-type Tree

(QTMT)

Transform Block Sizes 4x4, 8x8
4x4, 8x8, 16x16,

32x32

4x4 up to 64x64

(luma)

Intra Prediction Modes 9 (for 4x4 luma) 35 67

In-Loop Filters Deblocking Filter

Deblocking Filter,

Sample Adaptive

Offset (SAO)

Deblocking, SAO,

Adaptive Loop Filter

(ALF)

Entropy Coding CAVLC, CABAC CABAC only CABAC only

Parallel Processing Slices Slices, Tiles, WPP Slices, Tiles, WPP

Max Resolution

Support
8K UHD[6]

8K UHD (8192x4320)

[10]
16K and higher[15]

Table 2: Compression Efficiency Comparison (Approximate Bitrate Savings)

Comparison
Bitrate Savings for Same
Quality

Source(s)

HEVC vs. AVC 25% - 50% [10][22]

VVC vs. HEVC 30% - 50% [15][17][19]

VVC vs. AVC ~75% (up to 93% at 8K) [21][23]

AV1 vs. HEVC ~22% (at 8K) [20]

VVC vs. AV1 ~46% (at 8K) [20]

Note: Efficiency gains are highly content-dependent. The figures represent average

performance across various test sequences.
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Table 3: Computational Complexity Increase (Relative to HEVC)

Codec
Encoding
Complexity

Decoding
Complexity

Source(s)

VVC (Test Model) ~6.5x - 10x ~1.5x - 2x [15][19][24]

AV1 (Reference

Encoder)
~10x ~0.66x (less complex) [24]

MPEG LA Licensing Terms Overview
MPEG LA offers patent portfolio licenses for AVC, HEVC, and VVC, providing a convenient way

for implementers to acquire rights to the essential patents for these standards.[1][2][3] The

terms are generally structured to be reasonable and non-discriminatory to encourage broad

adoption.

Table 4: Summary of MPEG LA Licensing Terms
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Feature AVC (H.264) HEVC (H.265) VVC (H.266)

License Administrator MPEG LA MPEG LA

MPEG LA & Access

Advance (separate

pools)

Royalty per Unit

Rates vary by product

and volume. A

common rate is $0.20

per unit.[25]

$0.20 per unit (after

first 100,000

units/year)[12][26]

$0.20 per unit for

Hardware/Paid

Software (after

100,000 units/year)

[27][28]

Annual Royalty Cap
Yes, varies by product

category.
$25 Million

$30 Million (combined

for hardware and

software)[27][28]

Content Royalty

Generally, no royalty

on free internet video

distribution.[29]

No royalty for content

distribution.[30]

No royalty for content

distribution.[28]

Initial Licensors N/A (Established) 23[3] 11[1]

Notes

The license has been

updated to cover

additional profiles like

Multiview Video

Coding (MVC).[4][31]

Other patent pools

exist (e.g., Access

Advance, Velos

Media), creating a

more complex

licensing landscape

than for AVC.

A 25% royalty

discount is available

for licensees

compliant with MPEG

LA's AVC and HEVC

licenses.[32]

Conclusion
The progression from AVC through HEVC to VVC demonstrates a consistent and remarkable

advancement in video compression technology. Each standard has roughly halved the required

bitrate for a given level of quality, enabling the industry to deliver higher-resolution video

experiences over constrained networks. AVC established a robust and flexible foundation,

HEVC scaled that efficiency for the 4K era, and VVC now offers a versatile and even more

efficient solution for the demands of 8K, HDR, and immersive media.
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While technical capabilities are paramount, the licensing frameworks provided by patent pools

like MPEG LA are equally critical. By offering transparent and predictable terms, MPEG LA has

been instrumental in the widespread adoption of these standards. However, the licensing

landscape has grown more complex with HEVC and VVC, requiring implementers to navigate

multiple patent pools. Understanding both the deep technical merits and the associated

licensing structures of these standards is essential for researchers and developers working on

the next generation of video-driven applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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